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Abstract
D-Glucoheptose is an aldoheptose, a seven-carbon monosaccharide that holds significance in

various biological contexts, particularly as a constituent of bacterial polysaccharides.

Understanding its precise chemical structure is fundamental for research into bacterial

pathogenesis, innate immunity, and the development of novel therapeutics such as

antimicrobial agents or artificial vaccines.[1] This technical guide provides a comprehensive

examination of the structure of D-glucoheptose, its physicochemical properties, biological

relevance, and the experimental protocols for its synthesis and characterization.

Chemical Structure of D-Glucoheptose
D-Glucoheptose (Chemical Formula: C₇H₁₄O₇) is a higher-order aldose. The "D-gluco"

designation refers to the stereochemistry of the chiral centers, which follows the pattern of D-

glucose at carbons C2 through C5. The specific isomer detailed here is D-glycero-D-gluco-

heptose. Its structure can be represented in both a linear, open-chain form (Fischer projection)

and various cyclic forms (Haworth projections).

Linear Structure: Fischer Projection
The open-chain form of D-glucoheptose possesses an aldehyde group at C1 and a primary

alcohol at C7. The stereochemistry is defined by the orientation of the hydroxyl (-OH) groups
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on the chiral carbons (C2 to C6). In a Fischer projection, vertical lines represent bonds

extending into the page, while horizontal lines represent bonds coming out of the page.[2][3]

The IUPAC name for this linear structure is (2R,3S,4R,5R,6R)-2,3,4,5,6,7-

hexahydroxyheptanal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthetic Optimizations for Gram-Scale Preparation of 1-O-Methyl d-Glycero-α-d-gluco-
heptoside 7-Phosphate from d-Glucose - PMC [pmc.ncbi.nlm.nih.gov]

2. news-medical.net [news-medical.net]

3. chem.libretexts.org [chem.libretexts.org]

4. (2R,3S,4R,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanal | C7H14O7 | CID 87131842 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Structure of D-
Glucoheptose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631966#what-is-the-structure-of-d-glucoheptose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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